N-[4-amino-6-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxy-3-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide

• CAS RN: 81202-83-7
• Molecular Formula: C18H36N6O5
• Molecular Weight: 416.5 g/mol
• IUPAC Name: N-[4-amino-6-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxy-3-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide
• InChI: InChI=1S/C18H36N6O5/c1-22-7-10-4-5-11(20)18(28-10)29-13-6-12(21)17(27-3)16(26)15(13)24(2)14(25)8-23-9-19/h9-13,15-18,22,26H,4-8,20-21H2,1-3H3,(H2,19,23)
• InChI Key: YHLFRQHBLKQPRR-UHFFFAOYSA-N
• SMILES: CNCC1CCC(C(O1)OC2CC(C(C(C2N(C)C(=O)CN=CN)O)OC)N)N
• synonyms: 2''-formimidoylistamycin A

Description

N-[4-amino-6-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxy-3-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide is a natural product found in Streptomyces tenjimariensis with data available.

Scientific Research Applications

• Antimicrobial Activities : This compound, or similar structures, have been synthesized and tested for their antimicrobial properties. For example, Sharma et al. (2004) synthesized related compounds and screened them against both Gram-positive and Gram-negative bacteria, demonstrating potential as antimicrobial agents (Sharma, Sharma, & Rane, 2004).

• Chemical Synthesis and Molecular Structure Analysis : Various studies have focused on the synthesis of similar compounds and analyzing their molecular structures. Sañudo et al. (2006) synthesized new classes of cyclic dipeptidyl ureas and analyzed their structure, contributing to the understanding of similar chemical structures (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

• Radiosynthesis for PET Imaging : Wang et al. (2014) conducted a study on the radiosynthesis of AZD8931, a compound with a structure similar to the one . This research is significant for PET imaging, particularly for imaging EGFR, HER2, and HER3 signaling (Wang, Gao, & Zheng, 2014).

• Synthesis of Analogues for Pharmacological Study : Research has also been conducted on synthesizing analogues of similar compounds for pharmacological studies. For instance, Su et al. (1986) synthesized analogues of aminopterin and folic acid, which showed significant anticancer activity (Su, Huang, Burchenal, Watanabe, & Fox, 1986).

• Evaluation of Anticonvulsant Activities : Some studies have evaluated the anticonvulsant activities of related compounds. Scott et al. (1993) continued the evaluation of potent anticonvulsant enaminones, providing insights into their effectiveness and safety (Scott, Edafiogho, Richardson, Farrar, Moore, Tietz, Hinko, Chang, El-Assadi, & Nicholson, 1993).

• Antibacterial Activities : Zadrazilova et al. (2015) assessed certain substituted benzamides, structurally related to the compound , as prospective bactericidal agents, specifically against MRSA strains (Zadrazilova, Pospíšilová, Pauk, Imramovský, Vinšová, Čížek, & Jampílek, 2015).